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Compound of Interest

Compound Name: Strontium arsenate

Cat. No.: B079259 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive troubleshooting guides and frequently asked questions

(FAQs) to address challenges encountered during the analysis of strontium arsenate. The

focus is on overcoming matrix effects, which can significantly impact the accuracy and

precision of analytical results.

Frequently Asked Questions (FAQs)
Q1: What are matrix effects in the context of strontium arsenate analysis?

A1: Matrix effects refer to the alteration of the analytical signal of strontium and arsenic caused

by other components in the sample matrix. These effects can lead to either an enhancement or

suppression of the signal, resulting in inaccurate quantification.[1] The primary types of matrix

effects in plasma-based spectrochemical analysis, such as Inductively Coupled Plasma - Mass

Spectrometry (ICP-MS), are spectral and non-spectral interferences.

Q2: What are the common causes of spectral interferences for arsenic and strontium?

A2: Spectral interferences occur when ions from the sample matrix or plasma gas have the

same mass-to-charge ratio as the target analytes.

For Arsenic (As, m/z 75): A significant interference is the polyatomic ion ⁴⁰Ar³⁵Cl⁺, which

forms in the plasma when the sample contains chlorides.[2] Other interferences include

⁴⁰Ca³⁵Cl⁺ and doubly charged rare earth elements like ¹⁵⁰Nd²⁺ and ¹⁵⁰Sm²⁺.[2][3]
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For Strontium (Sr): A common isobaric interference is from Rubidium (⁸⁷Rb) on ⁸⁷Sr.[4][5]

Q3: What are non-spectral matrix effects?

A3: Non-spectral matrix effects are physical and chemical interferences that affect the sample

introduction and ionization processes. These can include differences in viscosity and surface

tension between samples and standards, which affect nebulization efficiency, and the presence

of easily ionizable elements, which can suppress the ionization of the target analytes.

Q4: Which analytical technique is most suitable for strontium arsenate analysis and why?

A4: Inductively Coupled Plasma - Mass Spectrometry (ICP-MS) is the preferred method for the

determination of strontium and arsenic due to its high sensitivity, low detection limits, and ability

to perform isotopic analysis.[6][7][8] Modern ICP-MS instruments are often equipped with

collision/reaction cells to effectively mitigate polyatomic interferences.[5][6] For particularly

challenging interferences, triple quadrupole ICP-MS (ICP-MS/MS) offers enhanced selectivity.

[4][7]

Q5: How can matrix effects be minimized during sample preparation?

A5: Proper sample preparation is crucial for minimizing matrix effects. Key strategies include:

Digestion: Acid digestion is commonly used to break down the sample matrix and bring the

analytes into a suitable solvent.[9]

Dilution: Simple dilution can reduce the concentration of interfering matrix components.[10]

Matrix Matching: Preparing calibration standards in a matrix that closely resembles the

sample matrix can compensate for some matrix effects.

Solid Phase Extraction (SPE): SPE can be used to separate the analytes of interest from the

interfering matrix components.[11]

Troubleshooting Guide
This guide provides solutions to common issues encountered during strontium arsenate
analysis.
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Problem Probable Cause Recommended Solution

Inaccurate arsenic results in

samples with high chloride

content.

Spectral interference from

⁴⁰Ar³⁵Cl⁺.[2]

Utilize an ICP-MS with a

collision/reaction cell. Using

helium (He) as a collision gas

can effectively reduce this

interference through kinetic

energy discrimination (KED).

[12] Alternatively, using a

reaction gas like oxygen (O₂)

can shift the arsenic to its

oxide (AsO⁺ at m/z 91),

moving it away from the

interference.[7]

Discrepancy in ⁸⁷Sr/⁸⁶Sr

isotope ratio measurements.

Isobaric interference from

⁸⁷Rb.[4]

Mathematical correction based

on the measurement of a non-

interfered rubidium isotope

(e.g., ⁸⁵Rb) can be applied. For

more robust removal, use a

reaction gas in a

collision/reaction cell. For

example, oxygen reacts with

strontium but not rubidium,

allowing for the measurement

of Sr as SrO⁺.[4]

Signal suppression or

enhancement observed for

both analytes.

Non-spectral matrix effects

from high concentrations of

easily ionizable elements or

differences in sample viscosity.

Dilute the sample to reduce

the overall matrix

concentration. Use the method

of standard additions for

calibration, which can

compensate for matrix effects

that are consistent across

additions. Employ an internal

standard to correct for signal

fluctuations.
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Poor recovery of analytes after

sample preparation.

Incomplete digestion of the

sample matrix or analyte loss

during preparation steps.

Optimize the acid digestion

procedure by experimenting

with different acid

combinations (e.g., nitric acid,

hydrochloric acid, hydrogen

peroxide) and digestion

temperatures/times.[9] Ensure

all sample transfer steps are

quantitative.

Elevated background signal at

the analyte masses.

Contamination from reagents,

labware, or carryover from

previous samples.

Use high-purity reagents and

thoroughly clean all labware

with dilute acid.[9] Analyze a

reagent blank to check for

contamination.[13] Ensure an

adequate rinse time between

samples to prevent carryover.

Experimental Protocol: ICP-MS Analysis of
Strontium Arsenate
This protocol outlines a general procedure for the analysis of strontium and arsenic in a solid

sample matrix using ICP-MS.

1. Sample Preparation (Acid Digestion)

Accurately weigh approximately 0.1 g of the homogenized sample into a clean digestion

vessel.

Add 5 mL of high-purity nitric acid (HNO₃) and 1 mL of hydrogen peroxide (H₂O₂).

Allow the initial reaction to subside, then loosely cap the vessel.

Digest the sample in a heated block or microwave digestion system until the sample is

completely dissolved.
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After cooling, quantitatively transfer the digestate to a 50 mL volumetric flask and dilute to

volume with deionized water.

A procedural blank should be prepared using the same digestion procedure without the

sample.

2. Instrumental Analysis (ICP-MS)

Instrument: Inductively Coupled Plasma - Mass Spectrometer (ICP-MS) equipped with a

collision/reaction cell.

Sample Introduction: Use a standard nebulizer and spray chamber.

Plasma Conditions: Optimize plasma parameters (e.g., RF power, gas flow rates) for robust

plasma conditions to minimize matrix effects.

Collision/Reaction Cell:

For arsenic (m/z 75), use helium (He) in KED mode to remove polyatomic interferences.

For strontium isotopes (e.g., ⁸⁶Sr, ⁸⁷Sr, ⁸⁸Sr), standard mode (no gas) may be sufficient for

low Rb matrices. For high Rb matrices, use oxygen (O₂) as a reaction gas and measure

SrO⁺.

Data Acquisition: Monitor the primary isotopes for arsenic (⁷⁵As) and strontium (⁸⁶Sr, ⁸⁷Sr,

⁸⁸Sr). Also monitor an isotope of any potential interfering elements (e.g., ⁸⁵Rb).

3. Calibration

Prepare a series of calibration standards by diluting certified stock solutions of arsenic and

strontium. The standards should be matrix-matched to the diluted sample digest (e.g.,

containing the same acid concentration).

An internal standard (e.g., Yttrium, Indium) should be added to all standards, blanks, and

samples to correct for instrumental drift and non-spectral matrix effects.

4. Quality Control
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Analyze the procedural blank to assess for contamination.

Analyze a certified reference material (CRM) with a similar matrix to validate the accuracy of

the method.

Analyze a spiked sample to evaluate matrix-specific interferences and recovery.

Analyze a duplicate sample to assess the precision of the method.

Visualizations
Caption: Experimental workflow for strontium arsenate analysis.

Inaccurate Results?
Review QC Data

(Blank, CRM, Spike)

Contamination Issue

Blank Fails

Spectral Interference?

CRM/Spike Fails

Review Sample
Preparation

Non-Spectral
Interference?

No

Optimize CRC
Parameters

Yes

Dilute Sample or
Use Standard Additions

Yes

No

Accurate Results

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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